Cas no 26198-23-2 (1H-Benzotriazole-6-sulfonamide,N,N-diethyl-1-hydroxy-)

1H-Benzotriazole-6-sulfonamide,N,N-diethyl-1-hydroxy- structure

26198-23-2 structure

Product Name:1H-Benzotriazole-6-sulfonamide,N,N-diethyl-1-hydroxy-

CAS No:26198-23-2

MF:C₁₀H₁₄N₄O₃S

MW:270.308160305023

CID:269410

PubChem ID:2478577

Update Time:2025-04-19

1H-Benzotriazole-6-sulfonamide,N,N-diethyl-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 1H-Benzotriazole-6-sulfonamide,N,N-diethyl-1-hydroxy-
- 3-HYDROXY-3H-BENZOTRIAZOLE-5-SULFONIC ACID DIETHYLAMIDE
- N,N-diethyl-3-hydroxybenzotriazole-5-sulfonamide
- 1-Hydroxy-benzotriazol-sulfonsaeure-(6)-diethylamid
- 3-hydroxy-3H-benzo[1,2,3]triazole-5-sulfonic acid diethylamide
- AC1M828Y
- AC1Q2ZJZ
- CTK4F7384
- HMS2721E06
- SR-01000043541-1
- SMR000369380
- SCHEMBL11386318
- N,N-diethyl-1-hydroxy-1H-1,2,3-benzotriazole-6-sulfonamide
- Z55264893
- AKOS008023424
- DTXSID00368793
- EN300-06076
- J-016321
- N,N-Diethyl-1-hydroxy-1H-benzotriazole-6-sulfonamide
- SR-01000043541
- CHEMBL1313455
- CS-0220214
- 1H-Benzotriazole-6-sulfonamide, N,N-diethyl-1-hydroxy-
- N,N-Diethyl-1-hydroxy-1H-benzo[d][1,2,3]triazole-6-sulfonamide
- MLS000775818
- 26198-23-2
- G31509
- Inchi： 1S/C10H14N4O3S/c1-3-13(4-2)18(16,17)8-5-6-9-10(7-8)14(15)12-11-9/h5-7,15H,3-4H2,1-2H3
- InChI Key： NCQKZZDOZJRYFM-UHFFFAOYSA-N
- SMILES： S(C1=CC=C2C(=C1)N(N=N2)O)(N(CC)CC)(=O)=O

Computed Properties

Exact Mass: 270.07882
Monoisotopic Mass: 270.078661
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 379
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 96.7
XLogP3: 1.1

Experimental Properties

Density: 1.47
Boiling Point: 490.7°Cat760mmHg
Flash Point: 250.6°C
Refractive Index: 1.66
PSA: 88.32

1H-Benzotriazole-6-sulfonamide,N,N-diethyl-1-hydroxy- Pricemore >>

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